Cas no 1313738-80-5 (1-benzyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 1-benzyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 1313738-80-5
• MF: C₁₈H₂₆BNO₂
• MW: 299.21554517746
• MDL: MFCD11840350
• CID: 1027673
• PubChem ID: 49759215
• Update Time: 2025-10-31

1-benzyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine
• 4-Amino-3-Fluoro-Piperidine-1-Carboxylic Acid Benzyl Ester
• AB64556
• AK-38101
• ANW-56061
• CTK8B7026
• KB-218119
• RP07999
• 1-benzyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine
• [1-Benzyl-1,2,5,6-tetrahydropyridine-3-yl]boronic acid pinacol ester
• 1313738-80-5
• DB-089290
• CS-0052601
• DTXSID90678050
• Pyridine, 1,2,3,6-tetrahydro-1-(phenylmethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-benzyl-1,2,5,6-tetrahydropyridin-3-ylboronic acid pinacol ester
• (1-Benzyl-1,2,5,6-tetrahydropyridin-3-yl)boronic acid pinacol ester
• 1-BENZYL-1,2,5,6-TETRAHYDROPYRIDINE-3-BORONIC ACID PINACOL ESTER
• 1-BENZYL-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-5,6-DIHYDRO-2H-PYRIDINE
• AS-50826
• SCHEMBL12696582
• 1-benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine
• 1-Benzyl-1,2,5,6-tetrahydropyridine-3-boronic acid, pinacol ester
• SY097612
• P11194
• AKOS015949271
• MFCD11840350

• MDL： MFCD11840350
• Inchi： 1S/C18H26BNO2/c1-17(2)18(3,4)22-19(21-17)16-11-8-12-20(14-16)13-15-9-6-5-7-10-15/h5-7,9-11H,8,12-14H2,1-4H3
• InChI Key： UGTKSTXDPAFDOM-UHFFFAOYSA-N
• SMILES： O1B(C2=CCCN(CC3C=CC=CC=3)C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 299.2056592g/mol
• Monoisotopic Mass: 299.2056592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-benzyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine

Introduction to 1-benzyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine (CAS No. 1313738-80-5)

1-benzyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, identified by its CAS number 1313738-80-5, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable for applications in drug development and molecular probes.

The molecular structure of 1-benzyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine consists of a tetrahydropyridine core substituted with a benzyl group and a tetramethylborate moiety. This configuration provides a versatile platform for further functionalization, enabling the creation of complex derivatives with tailored biological activities. The presence of the boronate group enhances its utility in cross-coupling reactions, which are fundamental to modern synthetic methodologies.

In recent years, there has been a surge in research focusing on boron-containing compounds due to their remarkable reactivity and stability. The tetramethylborate substituent in this molecule imparts exceptional handling characteristics under various reaction conditions. This has made it a preferred choice for researchers aiming to develop novel pharmaceuticals and agrochemicals. The compound's compatibility with palladium-catalyzed reactions further underscores its importance in the synthesis of complex organic molecules.

One of the most compelling aspects of 1-benzyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine is its potential application in the development of targeted therapies. The tetrahydropyridine scaffold is commonly found in bioactive molecules known for their pharmacological properties. By leveraging this scaffold as a starting point, chemists can design molecules that interact selectively with biological targets. This approach has been instrumental in the discovery of drugs that modulate neurological disorders, cardiovascular diseases, and inflammatory conditions.

The boronate group also plays a crucial role in enhancing the metabolic stability of drug candidates. Boronate esters are known for their ability to resist hydrolysis under physiological conditions, which can significantly prolong the half-life of a drug within the body. This characteristic makes 1-benzyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine an attractive intermediate for medicinal chemists seeking to optimize drug delivery systems.

Recent advancements in synthetic chemistry have further expanded the utility of this compound. Techniques such as flow chemistry and continuous flow synthesis have enabled researchers to produce high-purity batches of 1-benzyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine with greater efficiency and scalability. These innovations have not only reduced production costs but also minimized waste generation during synthetic processes.

The compound's role in drug discovery extends beyond its use as an intermediate. It has been employed as a building block for constructing novel heterocyclic compounds that exhibit unique pharmacological profiles. For instance, derivatives of this molecule have shown promise in inhibiting enzymes involved in cancer metabolism. By modifying the substituents attached to the tetrahydropyridine core or introducing additional functional groups at strategic positions within the molecule; researchers can fine-tune its biological activity to achieve desired therapeutic effects.

The growing interest in green chemistry has also influenced how this compound is utilized in synthetic processes. Efforts are underway to develop methodologies that minimize hazardous byproducts and reduce energy consumption during production. The use of recyclable catalysts and solvent-free reactions are examples of sustainable practices that align with these goals.

The future prospects for 1-benzyl-5-(tetramethyl-1;3;2-dioxaborolan;2-yl)-1;2;3;6-tetrahydropyridine appear exceptionally bright as new research continues to uncover its potential applications across multiple disciplines. Its versatility as an intermediate makes it indispensable for chemists working on cutting-edge therapeutics; while its stability under various reaction conditions ensures reliable performance throughout synthetic workflows.